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Compound of Interest

Compound Name: 3-Carboxyphenylboronic acid

Cat. No.: B1666559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Carboxyphenylboronic acid, a
versatile reagent in organic synthesis and medicinal chemistry. This document covers its
fundamental properties, key applications, and detailed experimental protocols, designed to
support researchers and professionals in drug development and materials science.

Core Properties of 3-Carboxyphenylboronic Acid

3-Carboxyphenylboronic acid, also known as 3-boronobenzoic acid, is a grayish-white
crystalline solid.[1] Its bifunctional nature, containing both a carboxylic acid and a boronic acid
group, makes it a valuable building block in the synthesis of complex organic molecules.[1]

Table 1: Physicochemical Properties of 3-Carboxyphenylboronic Acid

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1666559?utm_src=pdf-interest
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-3-carboxyphenylboronic-id130286.html
https://wap.guidechem.com/question/what-is-3-carboxyphenylboronic-id130286.html
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 25487-66-5 [2][3][4]
Molecular Formula C7H7BOa4 [41[5]
Molecular Weight 165.94 g/mol [41[5]
Melting Point 243-247 °C (lit.) [6]

White to orange to green

Appearance
powder to crystal
3-Carboxybenzeneboronic

Synonyms ) ) )
acid, 3-Boronobenzoic acid
DBVFWZMQJQMJCB-

INChl Key [6]
UHFFFAOYSA-N

SMILES String OB(O)clccec(cl)C(0)=0 [6]

Key Applications in Research and Development

The unique chemical structure of 3-Carboxyphenylboronic acid lends itself to a wide range of
applications across various scientific disciplines.

o Drug Development: It is a crucial intermediate in the synthesis of pharmaceuticals,
particularly in the development of anti-cancer agents.[7] Its capacity to form reversible
covalent bonds with biomolecules can enhance the efficacy of drugs.[7]

¢ Suzuki-Miyaura Cross-Coupling Reactions: This compound is extensively used as a reagent
in Suzuki-Miyaura coupling to form carbon-carbon bonds, which is a fundamental process in
synthesizing advanced materials and fine chemicals.[1][8] This reaction is pivotal for creating
biaryl compounds.

e Bioconjugation: It is employed in techniques to attach biomolecules like proteins and
antibodies to other molecules or surfaces, which is instrumental in creating targeted drug
delivery systems.[7][8]
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o Sensor Development: 3-Carboxyphenylboronic acid is utilized in the fabrication of
chemical sensors, notably for glucose detection, offering potential solutions for real-time
diabetes management.[7][8]

o Organic Electronics: The compound is used in the manufacturing of organic semiconductors,
which helps to improve the performance of devices such as organic light-emitting diodes
(OLEDS) and solar cells.[7]

o Polymer Chemistry: It plays a role in developing functional polymers by enhancing properties
like thermal stability and mechanical strength.[7]

Experimental Protocols

The following are detailed methodologies for the synthesis of 3-Carboxyphenylboronic acid
and its application in a Suzuki-Miyaura cross-coupling reaction.

This protocol outlines the hydrolysis of 3-cyanophenylboronic acid to yield 3-
carboxyphenylboronic acid.[5]

Materials:

3-Cyanophenylboronic acid (10 g, 68 mmol)

Potassium hydroxide (KOH) powder (15.26 g, 272 mmol)

Ethylene glycol (40 mL)

Water (60 mL)

32% Hydrochloric acid (HCI) solution

Procedure:

e Suspend 10 g of 3-cyanophenylboronic acid and 15.26 g of potassium hydroxide in 40 mL of
ethylene glycol in a suitable reaction vessel.

o Heat the suspension to 175 °C and maintain this temperature for 3 hours with stirring.
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After the reaction is complete, allow the mixture to cool to room temperature.
Dilute the cooled reaction mixture with 60 mL of water.

Adjust the pH of the solution to 2-3 by the careful addition of 32% hydrochloric acid. This will
precipitate the product.

Isolate the colorless crystalline product by filtration.
Wash the collected crystals with water.

Dry the final product under a mild vacuum at 35 °C. The expected yield is approximately
10.04 g (89%).[5]
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Synthesis Workflow of 3-Carboxyphenylboronic Acid

1. Mix Reactants
3-Cyanophenylboronic acid, KOH,
and Ethylene Glycol

l

2. Heat Mixture
175 °C for 3 hours

'

3. Cool and Dilute
Cool to room temperature,
add water

'

4. Acidify
Adjust pH to 2-3 with HCI
to precipitate product

5. Isolate Product

Filter, wash with water,
and dry under vacuum

Click to download full resolution via product page

Synthesis of 3-Carboxyphenylboronic Acid.

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of 3-
Carboxyphenylboronic acid with an aryl halide (e.g., 5-bromo-2-furfural).[1] The catalytic
cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.

[©]
Materials:

e 3-Carboxyphenylboronic acid (1.90 mmol)
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5-bromo-2-furfural (1.72 mmol)

Anhydrous potassium carbonate (K2CO3s) (476 mg, 3.44 mmol)
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (20 mg, 0.02 mmol)
Toluene/ethanol solvent mixture (20 mL)

Water (3 mL)

Dichloromethane

Brine

Anhydrous magnesium sulfate (MgSQOa)

6N Hydrochloric acid (HCI)

Procedure:

In a reaction flask, combine 3-Carboxyphenylboronic acid (1.90 mmol) and 5-bromo-2-
furfural (1.72 mmol) in the toluene/ethanol solvent (20 mL).

Prepare a solution of anhydrous potassium carbonate (476 mg) in water (3 mL) and add it
slowly to the reaction mixture.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium (20 mg), to the mixture.
Heat the reaction mixture to 90 °C and stir for 7 hours.[1]

After the reaction, cool the mixture to room temperature and dilute with 15 mL of water.
Adjust the pH to 1 by adding 6N HCI.

Extract the product with dichloromethane (3 x 100 mL).

Combine the organic layers and wash with brine (1 x 10 mL).

Dry the organic phase over anhydrous magnesium sulfate and then filter.
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e Concentrate the filtrate under reduced pressure.

» Purify the resulting residue using silica gel column chromatography to obtain the final
coupled product.[1]
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General Workflow for Suzuki-Miyaura Coupling

Reaction Setup

1. Combine Reactants
3-Carboxyphenylboronic acid, Aryl Halide,
Solvent

i

2. Add Base
Slowly add K2COs solution

Y

3. Add Catalyst
Add Pd(PPhs)a

Reaction
Y

4. Heat and Stir
90 °C for 7 hours

Workup &;urification

5. Cool and Quench
Cool to RT, add water, acidify

i

6. Extraction
Extract with Dichloromethane

l

7. Dry and Concentrate
Dry with MgSOa, evaporate solvent

8. Purify

Silica Gel Chromatography
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Suzuki-Miyaura Coupling Experimental Workflow.
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Safety and Handling

3-Carboxyphenylboronic acid is known to cause skin and serious eye irritation.[4] It may also
cause respiratory irritation.[4] Standard laboratory safety precautions should be followed,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. The compound should be handled in a well-ventilated area or a fume hood. For storage, it
is classified as a combustible solid. Stock solutions should be stored at -20°C for up to one
month or -80°C for up to six months.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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